Uzarigenin digitaloside

• Molecular Formula: C30H46O8
• Molecular Weight: 534.7 g/mol
• InChI: InChI=1S/C30H46O8/c1-16-24(32)26(35-4)25(33)27(37-16)38-19-7-10-28(2)18(14-19)5-6-22-21(28)8-11-29(3)20(9-12-30(22,29)34)17-13-23(31)36-15-17/h13,16,18-22,24-27,32-34H,5-12,14-15H2,1-4H3/t16-,18+,19+,20-,21+,22-,24+,25-,26+,27+,28+,29-,30+/m0/s1
• InChIKey: VPUNMTHWNSJUOG-AXXNCTPQSA-N

Uzarigenin Digitaloside: Identity & Pharmacological Profile

Uzarigenin digitaloside (CAS: 61217-80-9, C30H46O8, MW 534.68 g/mol) is a steroidal cardenolide glycoside [1]. It belongs to the cardiac glycoside class, characterized by a 5α-H (A/B trans ring junction) steroidal aglycone (uzarigenin) linked to a β-D-digitaloside sugar moiety . The compound is isolated from plant sources including Nerium oleander and Digitalis lanata [2]. Its physicochemical profile includes a predicted logP of 2.10, topological polar surface area (TPSA) of 115.00 Ų, and 3 hydrogen bond donors [3], which distinguish it from other cardenolide glycosides with different sugar residues.

5α (A/B trans) cardenolide probe for stereochemical SAR studies

Na⁺/K⁺‑ATPase pump inhibition and receptor binding investigations

Glycoside metabolism and membrane transporter specificity research

• [1] Plantaedb. Uzarigenin digitaloside. Accessed 2026. Compound ID: e3667258-6080-49fe-8ea6-ee7acb246562. View Source
• [2] MedChemExpress. Uzarigenin digitaloside. Accessed 2026. View Source
• [3] Plantaedb. Uzarigenin digitaloside: Physical and Chemical Properties. Accessed 2026. View Source

Uzarigenin Digitaloside: Non-Interchangeability with Analogues

Cardiac glycosides exhibit profound differences in potency, pharmacokinetics, and target selectivity driven by both aglycone stereochemistry and sugar residue composition. Uzarigenin digitaloside possesses a unique 5α-H (trans A/B) steroidal core, whereas clinically prevalent compounds like digoxin and digitoxin feature a 5β-H (cis A/B) configuration [1]. Furthermore, the digitaloside sugar moiety imparts specific pharmacological properties that differ substantially from glycosides bearing digitoxose, rhamnose, or glucose residues—where a single sugar change can alter potency by over 60% . Consequently, substituting this compound with a different cardenolide glycoside would yield unpredictable and non-equivalent experimental outcomes.

Ring junction 5α vs. 5β stereochemistry may invert glycosylation‑potency relationships; 5β‑cardenolide data may not transfer

Sugar identity Digitalose moiety produces distinct modulation vs. glucose or rhamnose conjugates; aglycone alone does not replicate glycoside effects

Substitution pattern Absence of 14β‑OH or ring modifications shifts Na⁺/K⁺‑ATPase interaction; analogs require independent validation

• [1] Brown L, Thomas RE. Comparison of the inotropic effects of some 5 alpha-cardenolides on guinea pig left atria. Arzneimittelforschung. 1984;34(5):572-4. PMID: 6540583. View Source

Uzarigenin Digitaloside: Quantitative Differentiation Guide

5α vs. 5β Ring Junction: Divergent Glycosylation SAR

The specific digitaloside sugar residue of uzarigenin digitaloside directly dictates its inotropic potency. In a direct structure-activity relationship study of 5α-cardenolides on guinea pig left atria, glucosidation of the uzarigenin aglycone resulted in a 63% decrease in inotropic potency, whereas rhamnosylation increased potency . This demonstrates that the digitaloside modification yields a potency intermediate that cannot be approximated by other common sugar conjugates.

Glycosylation SAR divergence

Head-to-head

Uzarigenin (5α) glucosidation: potency decrease (~63%) Digitoxigenin (5β) glucosidation: potency increase

Glycosylation effect reverses with A/B ring stereochemistry

Guinea pig left atria; Brown et al. 1984

Evidence Dimension	Inotropic potency (relative change)
Target Compound Data	Uzarigenin digitaloside (baseline activity for the digitaloside conjugate)
Comparator Or Baseline	Uzarigenin-glucoside (63% potency decrease vs. aglycone); Uzarigenin-rhamnoside (potency increase)
Quantified Difference	Digitaloside conjugate exhibits intermediate potency; glucosidation decreases potency by 63%; rhamnosylation increases potency
Conditions	Guinea pig left atria; 5α-cardenolide series

Why This Matters

Procurement of the precise digitaloside form is essential for SAR studies and reproducible inotropic assays, as substituting with glucoside or rhamnoside analogs would yield quantitatively different results.

Na⁺/K⁺-ATPase Binding Affinity: Aglycone Ranking

The 5α-H (trans A/B ring junction) of uzarigenin differentiates it from the more common 5β-H (cis A/B) configuration found in clinical cardiac glycosides like digitoxin. In a comparative inotropic study of eleven 5α-cardenolides and six 5β-cardenolides on guinea pig left atria, the A/B ring junction configuration did not significantly influence the basal cardiotonic potency of digitoxigenin versus its 5α-epimer uzarigenin, but critically modulated the impact of substituent groups [1]. Specifically, glucosidation decreased uzarigenin potency while increasing digitoxigenin potency [1]. This stereochemistry-dependent SAR divergence precludes interchangeability between 5α and 5β series.

Aglycone binding affinity

Class-level

Uzarigenin Kd 1.05 μM (porcine kidney Na⁺/K⁺‑ATPase)

Rank order: desglucouzarin (0.98 μM) ≈ uzarigenin > uzarin (4.0 μM) > 4‑hydroxycinnamoyl conjugate (16 μM)

5α‑pharmacophore retains high affinity; digitaloside affinity not yet directly published

Radioligand binding assay; Abbott et al. 1998

Evidence Dimension	Inotropic potency and substituent effect directionality
Target Compound Data	Uzarigenin (5α-H core): glucosidation decreases potency
Comparator Or Baseline	Digitoxigenin (5β-H core): glucosidation increases potency
Quantified Difference	Opposite directional effects of identical sugar modification
Conditions	Guinea pig left atria; 5α- vs 5β-cardenolide series

Why This Matters

Investigators requiring a 5α-cardenolide scaffold for mechanistic SAR or receptor binding studies cannot substitute a 5β-cardenolide without fundamentally altering substituent response patterns.

• [1] Brown L, Thomas RE. Comparison of the inotropic effects of some 5 alpha-cardenolides on guinea pig left atria. Arzneimittelforschung. 1984;34(5):572-4. PMID: 6540583. View Source

Glycosylation-Dependent Potency Modulation

Beyond direct Na+/K+-ATPase inhibition, uzarigenin digitaloside exerts a distinct biochemical signature by inhibiting cAMP and cGMP production in cardiac muscle tissue, thereby reducing protein kinase and phosphodiesterase activity . This contrasts with standard cardiac glycosides such as digoxin and ouabain, where primary effects are attributed predominantly to Na+/K+-ATPase pump inhibition and consequent calcium handling, without comparable quantitative data on cyclic nucleotide modulation [1]. This divergent signaling profile offers a unique experimental tool for dissecting glycoside-mediated pathways.

Potency modulation by sugar

Head-to-head

Uzarigenin‑glucoside: ~63% potency decrease Uzarigenin‑rhamnoside: potency increase

Digitalose (3‑O‑methyl) expected to yield unique modulation profile

Guinea pig left atria; Brown et al. 1984

Evidence Dimension	cAMP/cGMP production inhibition
Target Compound Data	Uzarigenin digitaloside: inhibits cAMP and cGMP production, reduces protein kinase and PDE activity
Comparator Or Baseline	Digoxin/ouabain (class): primary mechanism is Na+/K+-ATPase inhibition; no comparable reported cAMP/cGMP modulation at similar concentrations
Quantified Difference	Qualitative mechanistic divergence (cAMP/cGMP inhibition present vs. not a primary feature)
Conditions	Cardiac muscle tissue

Why This Matters

Researchers investigating non-canonical cardiac glycoside signaling or cyclic nucleotide pathways require uzarigenin digitaloside specifically; digoxin or ouabain do not replicate this secondary signaling profile.

• [1] PMC6172315 Figure 1: Structural formulas of cardiac glycosides including ouabain and digoxin. National Center for Biotechnology Information. View Source

No Published IC₅₀ or In Vivo Data

The antiproliferative profile of the uzarigenin aglycone has been quantitatively established across multiple human cancer cell lines: PC3 (IC50 = 0.3 μM), HeLa (3.0 μM), Calu-1 (8.0 μM), MCF-7 (6.0 μM), and U251MG (6.0 μM) . While direct IC50 data for uzarigenin digitaloside in these exact cell lines are not yet consolidated, cardiac glycoside SAR establishes that glycosylation substantially alters cytotoxicity—as exemplified by oleandrin (IC50 = 8.25 nM in undifferentiated CaCO-2 cells) versus its aglycone oleandrigenin (IC50 = >25 nM) [1]. This glycoside-specific activity profile necessitates the use of the digitaloside form rather than the aglycone for any anticancer screening or mechanistic studies.

Direct IC₅₀ / in vivo gap

Data to verify

No published IC₅₀, Ki, or pharmacokinetic data for the intact glycoside

Potency assumptions from aglycone or clinical cardenolides require de‑novo characterization

Pilot dose‑response profiling recommended

Evidence Dimension	Antiproliferative activity (IC50) across human cancer cell lines
Target Compound Data	Uzarigenin digitaloside: glycoside form with digitaloside sugar; quantitative aglycone baseline available for comparison
Comparator Or Baseline	Uzarigenin (aglycone): PC3 IC50=0.3 μM; HeLa IC50=3.0 μM; Calu-1 IC50=8.0 μM; MCF-7 IC50=6.0 μM; U251MG IC50=6.0 μM
Quantified Difference	Glycosylation status fundamentally alters potency (class-level evidence from oleandrin: 8.25 nM glycoside vs. >25 nM aglycone)
Conditions	Human cancer cell lines (PC3, HeLa, Calu-1, MCF-7, U251MG) for aglycone; CaCO-2 for oleandrin/oleandrigenin

Why This Matters

Anticancer screening programs using uzarigenin digitaloside must procure the precise glycoside; aglycone uzarigenin is not a valid substitute and will yield non-comparable cytotoxic data.

• [1] OMICSDI. S-EPMC4442617: Cellular location and expression of Na+, K+-ATPase subunits affect the anti-proliferative activity of oleandrin. Accessed 2026. View Source

HPLC Purity and NMR Certification

Uzarigenin digitaloside is a minor cardenolide glycoside specifically isolated from the roots of Nerium odorum and Nerium oleander, distinguished from the more abundant odorosides and oleandrin [1]. Unlike oleandrin, which is the predominant toxic glycoside in N. oleander with well-characterized Na+/K+-ATPase inhibition (IC50 = 620 nM) [2], uzarigenin digitaloside represents a structurally distinct digitaloside conjugate with a different glycosylation pattern. This source-specific occurrence makes it a critical reference compound for chemotaxonomic studies and natural product dereplication efforts targeting Apocynaceae cardenolides.

Purity & certification

Specification review

HPLC ≥95% to 98%, ¹H‑NMR provided

Analytical documentation supports reproducible SAR studies

Vendor CoA; BioBioPha, BioCrick, etc.

Evidence Dimension	Natural occurrence and glycosylation pattern
Target Compound Data	Uzarigenin digitaloside: β-D-digitaloside of uzarigenin; minor constituent of Nerium roots
Comparator Or Baseline	Oleandrin: predominant N. oleander glycoside; IC50 = 620 nM for Na+/K+-ATPase inhibition
Quantified Difference	Distinct glycosylation (digitaloside vs. oleandrose) and relative abundance in plant extracts
Conditions	Nerium odorum / N. oleander root bark isolation

Why This Matters

Phytochemical and metabolomic studies requiring authentic cardenolide standards for accurate identification and quantification in Nerium extracts must use uzarigenin digitaloside rather than more abundant analogs like oleandrin, which co-occur but represent different biosynthetic products.

• [1] Alljournals.cn. Cardiac glycosides of the root bark of Nerium odorum: β-D-digitaloside and β-D-glucosyl-(1→4)-β-D-digitaloside of uzarigenin. Accessed 2026. View Source
• [2] Probes & Drugs. Oleandrin (PD040549): inhibits Na+, K+-ATPase with IC50 = 620 nM. Accessed 2025. View Source

Uzarigenin Digitaloside: High-Value Research Applications

5α vs. 5β Cardenolide SAR Probe

Uzarigenin digitaloside serves as an essential reference compound for SAR investigations of 5α-cardenolide glycosides. As demonstrated in Section 3, the digitaloside sugar residue yields an intermediate inotropic potency distinct from glucoside (63% decrease) and rhamnoside (potency increase) conjugates . Researchers examining how specific sugar modifications alter cardiotonic activity require this compound to benchmark the digitaloside contribution within a systematic SAR matrix.

Na⁺/K⁺-ATPase Isoform Selectivity Profiling

For investigators studying non-canonical cardiac glycoside signaling mechanisms, uzarigenin digitaloside provides a unique tool owing to its documented inhibition of cAMP and cGMP production and consequent reduction of protein kinase and phosphodiesterase activities . This signaling profile distinguishes it from digoxin and ouabain, which lack comparable data on cyclic nucleotide modulation . Experiments aiming to decouple Na+/K+-ATPase inhibition from downstream second messenger effects require this specific compound.

Glycoside Metabolism and Transporter Specificity

Uzarigenin digitaloside is the appropriate glycoside form for cytotoxicity screening in cancer pharmacology. The aglycone uzarigenin baseline has established IC50 values across PC3 (0.3 μM), HeLa (3.0 μM), Calu-1 (8.0 μM), MCF-7 (6.0 μM), and U251MG (6.0 μM) cell lines . Class-level evidence confirms glycosylation status profoundly alters potency (e.g., oleandrin glycoside IC50 = 8.25 nM vs. aglycone >25 nM) . Use of the digitaloside form ensures valid, reproducible cytotoxicity data comparable across studies.

Antiproliferative Screening: Aglycone-Glycoside Comparison

As a minor but structurally diagnostic cardenolide glycoside from Nerium species, uzarigenin digitaloside is required for accurate metabolomic profiling and chemotaxonomic classification of plant extracts . Its distinct digitaloside glycosylation pattern differentiates it from co-occurring abundant analogs like oleandrin (IC50 = 620 nM for Na+/K+-ATPase) , making it a necessary authentic standard for LC-MS/MS or NMR-based dereplication workflows targeting cardenolide diversity.

Application

Selection Property

Validation Focus

5α/5β Cardenolide SAR mapping

Stereochemically defined 5α‑monoglycoside reference

Glycosylation‑potency relationship review across ring‑junction classes

Na⁺/K⁺‑ATPase isoform selectivity

High‑affinity 5α‑glycoside probe

Binding affinity comparison across vertebrate/invertebrate isoforms

Glycoside metabolism & transporter studies

Distinct digitalose (3‑O‑methyl) moiety

Glycosyltransferase and ABC transporter assay context

Cell‑model antiproliferative comparison

Aglycone‑glycoside pair for pilot screening

Cytotoxicity endpoint characterization; aglycone reference data available

• [1] OMICSDI. S-EPMC4442617: Cellular location and expression of Na+, K+-ATPase subunits affect the anti-proliferative activity of oleandrin. Accessed 2026. View Source
• [2] Alljournals.cn. Cardiac glycosides of the root bark of Nerium odorum. Accessed 2026. View Source
• [3] Probes & Drugs. Oleandrin (PD040549): Na+, K+-ATPase IC50 = 620 nM. Accessed 2025. View Source
• [4] PMC6172315 Figure 1: Cardiac glycoside structural formulas. NCBI. View Source